Cas no 2549041-85-0 (1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one)

• Product Name: 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one
• CAS No: 2549041-85-0
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5314065
• PubChem ID: 154583050
• Update Time: 2025-06-07

1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl)-4-[(tetrahydro-2H-pyran-4-yl)methyl]-2-piperazinone
• F6751-4250
• 1-benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one
• 2549041-85-0
• AKOS040723441
• 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one

• Inchi： 1S/C17H24N2O2/c20-17-14-18(12-16-6-10-21-11-7-16)8-9-19(17)13-15-4-2-1-3-5-15/h1-5,16H,6-14H2
• InChI Key： SCEXICIHRKEMHA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CN1CC(N(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 469.1±40.0 °C(Predicted)
• pka: 7.77±0.20(Predicted)

Additional information on 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one

Professional Introduction to 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one (CAS No. 2549041-85-0)

1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2549041-85-0, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperazine ring, which is a common motif in many pharmacologically active agents, alongside a benzyl group and an oxanmethyl substituent, contributing to its diverse chemical interactions.

The synthesis and characterization of 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one involve rigorous methodologies to ensure its purity and stability. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its molecular structure and assess its chemical integrity. These analytical methods are crucial in pharmaceutical research, as they provide detailed insights into the compound's behavior under various conditions.

In recent years, there has been a growing interest in the development of novel piperazine derivatives due to their broad spectrum of biological activities. The presence of the piperazine ring in 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one suggests potential interactions with biological targets such as enzymes and receptors. This has led to extensive research into its pharmacological properties, including its role as a precursor in the synthesis of more complex molecules or as an active ingredient in therapeutic agents.

The oxanmethyl substituent in the compound's structure adds an additional layer of complexity, influencing both its physical properties and potential biological effects. This moiety has been explored in various contexts for its ability to modulate the pharmacokinetic profile of associated compounds. For instance, it may enhance solubility or improve metabolic stability, which are critical factors in drug design. The benzyl group further contributes to the compound's reactivity and binding affinity, making it a valuable scaffold for medicinal chemists.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants of drug-like properties. Studies on 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one have demonstrated its potential as a lead compound for further optimization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its activity towards particular therapeutic targets. This approach is particularly relevant in the development of drugs targeting neurological disorders, where piperazine derivatives have shown promise.

The compound's relevance extends beyond academic research; it also holds industrial significance for pharmaceutical companies seeking novel entities for drug discovery programs. Its unique structural features make it a versatile building block for synthesizing more complex molecules with enhanced pharmacological profiles. Additionally, the growing emphasis on sustainable chemistry has prompted investigations into greener synthetic routes for producing 1-Benzyl-4-[(oxan-4-yl)methyl]piperazin-2-one, aligning with global efforts to reduce environmental impact.

In conclusion, 1-Benzyl-4-[(oxan-4-ylmethyl)piperazin]-2-one (CAS No. 2549041-85-0) represents a fascinating subject of study in pharmaceutical chemistry. Its structural complexity and diverse functional groups offer numerous possibilities for further exploration in drug development. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play a significant role in the future of medicinal chemistry and pharmaceutical innovation.